Cas no 2460740-20-7 ((2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid)

• Product Name: (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid
• CAS No: 2460740-20-7
• MF: C₁₀H₁₇FN₂O₅
• MW: 264.250786542892
• MDL: MFCD32703059
• CID: 5670078
• PubChem ID: 155820709
• Update Time: 2025-06-08

(2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-carbamoyl-4-fluorobutanoic acid
• (2R,4R)-5-Amino-4-fluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• 2460740-20-7
• EN300-26983380
• (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid

• MDL： MFCD32703059
• Inchi： 1S/C10H17FN2O5/c1-10(2,3)18-9(17)13-6(8(15)16)4-5(11)7(12)14/h5-6H,4H2,1-3H3,(H2,12,14)(H,13,17)(H,15,16)/t5-,6-/m1/s1
• InChI Key： WUKLZVZAGWSHGJ-PHDIDXHHSA-N
• SMILES： F[C@@H](C(N)=O)C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.11214981g/mol
• Monoisotopic Mass: 264.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 119Ų

Additional information on (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid

Introduction to Compound CAS No. 2460740-20-7: (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid

(2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid (CAS No. 2460740-20-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a carbamoyl group, and a fluorine atom. These structural elements contribute to its potential applications in various therapeutic areas.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It effectively blocks the amino group during synthesis and can be selectively removed under mild acidic conditions, making it an essential tool in the development of complex molecules. The presence of the Boc group in (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid allows for controlled deprotection and further functionalization, enhancing its versatility in synthetic routes.

The carbamoyl group, on the other hand, is known for its ability to form stable amide bonds. This property is crucial in the design of bioactive molecules, as amide bonds are common in natural peptides and proteins. The carbamoyl group in this compound can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding processes. These interactions are particularly important in drug design, where the ability to bind to specific targets with high affinity and selectivity is critical.

The fluorine atom is another key feature of (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid. Fluorine substitution can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity. Fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts. In the context of drug discovery, fluorine atoms can be strategically introduced to optimize the properties of lead compounds and improve their therapeutic potential.

Recent research has highlighted the potential of (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid in various therapeutic applications. For instance, studies have shown that this compound can modulate specific protein-protein interactions involved in disease pathways. One notable example is its ability to inhibit certain enzymes that play a role in inflammatory responses. By targeting these enzymes, (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid may offer new avenues for treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The unique combination of functional groups in (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid allows it to interact with multiple targets within cancer cells, making it a promising candidate for further development.

The synthesis of (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid involves several steps that require precise control over stereochemistry and functional group manipulation. The use of chiral catalysts and protecting groups is essential to achieve the desired stereochemical configuration and protect reactive sites during synthesis. Recent advancements in asymmetric synthesis have facilitated the efficient production of this compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid as a therapeutic agent. Preliminary results from phase I trials have shown promising outcomes with regards to safety profiles and pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, (2R,4R)-2-{(tert-butoxy)carbonylamino}-4-carbamoyl-4-fluorobutanoic acid (CAS No. 2460740-20-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapies targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.